Methyl 3-methyl-1,2,3,4-tetrahydropyrido[1,2-a]benzimidazole-7-carboxylate

• IUPAC Name: methyl 3-methyl-1,2,3,4-tetrahydropyrido[1,2-a]benzimidazole-7-carboxylate
• InChI: InChI=1S/C14H16N2O2/c1-9-5-6-16-12-4-3-10(14(17)18-2)8-11(12)15-13(16)7-9/h3-4,8-9H,5-7H2,1-2H3
• InChI Key: BWCMLFDWTHYEGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN2C(=NC3=C2C=CC(=C3)C(=O)OC)C1
• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol
• CAS No.: 1170897-36-5

Description

Synthesis Analysis

The synthesis of similar compounds, such as 1,2,3,4-tetrahydro- and pyrido[1,2-a]benzimidazoles, has been reported. These compounds were synthesized via a one-pot condensation reaction of 3-(1-methyl-1H-pyrrol-2-yl)-3-oxopropanenitrile, 6-amino-1,3-dimethylpyrimidine-2,4(1H,3H)-dione and aromatic aldehydes at 100 °C under solvent-free condition. The preparation of tetrahydropyrido[2,3-d]pyrimidine was achieved via vinylogous anomeric based oxidation mechanism with a high yield and short reaction time.

Scientific Research Applications

Chemical Synthesis and Properties

• The synthesis of benzimidazole compounds, including derivatives similar to Methyl 3-methyl-1,2,3,4-tetrahydropyrido[1,2-a]benzimidazole-7-carboxylate, has been extensively studied. One such example is the synthesis of a new benzimidazole compound through the condensation of methyl 3-amino-4-(n-butylamino)benzoate with an Na2S2O5 adduct of 3,4-dichlorobenzaldehyde, demonstrating the versatility of benzimidazole synthesis methods (Arslan, Kazak, Karatas, & Özden, 2004).

• Cycloaddition reactions involving benzimidazole derivatives have been explored, leading to the formation of previously unknown compounds. This includes the regioselective formation of N-(3-aryl-4-benzoyl-1-oxo-1,2,3,4-tetrahydropyrido[1,2-a]benzimidazol-2-yl)benz-and-acetamides, showcasing the potential for creating a variety of structurally diverse and complex molecules (Dzvinchuk & Lozinskii, 2007).

Potential Biological Applications

• A study on the synthesis and evaluation of anti-inflammatory, antioxidant, and antimicrobial activities of novel benzo[d]imidazolyl tetrahydropyridine carboxylates revealed that these compounds exhibited appreciable activity against standard drugs. This indicates the potential biomedical applications of such derivatives in developing new therapeutic agents (Anisetti & Reddy, 2017).

Advanced Material Science Applications

• Research into the crystallographic studies and dehydration phenomena of similar compounds highlights their potential in material science, particularly in understanding molecular structures and interactions. Such studies contribute to the development of new materials with tailored properties for specific applications (Arshad et al., 2013).